2-Bromo-4-chlorobenzenethiol

• IUPAC Name: 2-bromo-4-chlorobenzenethiol
• InChI: InChI=1S/C6H4BrClS/c7-5-3-4(8)1-2-6(5)9/h1-3,9H
• InChI Key: DOENFIYZEDUWRR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Br)S
• Molecular Formula: C6H4BrClS
• DSSTOX Substance ID: DTXSID80618389
• Molecular Weight: 223.52 g/mol
• CAS RN: 54404-01-2

Description

2-bromo-4-chlorobenzenethiol, also known as 2-bromo-4-chlorothiophenol, is an organosulfur compound used in a variety of scientific research applications. This compound has a wide range of uses due to its unique properties, such as its solubility in both water and organic solvents, and its ability to form strong complexes with metal ions. This compound is also a useful reagent for the synthesis of other compounds, as it can be used to form a variety of functional groups.

Scientific Research Applications

Spectroscopic Study and Electronic Properties

2-Bromo-4-chlorobenzenethiol (BDB) has been the subject of comprehensive computational and spectroscopic studies. These studies have focused on understanding its molecular geometry, electronic properties, and interactions with other molecules. One such study investigated the vibrational characteristics of BDB using Density Functional Theory (DFT) and various spectroscopic techniques. This research found that BDB possesses high electronic density and explored its nonlinear optical properties, quantum chemical descriptors, and hyperpolarizability. Additionally, the study examined the local reactivity properties of BDB, providing insights into its potential interactions in various chemical environments (Vennila et al., 2018).

Catalytic Applications

Research into the catalytic applications of BDB-related compounds has been conducted. A study on the liquid phase bromination of aromatic compounds using zeolites as catalysts highlighted the potential of BDB derivatives in selective bromination processes. This research contributed to understanding the role of BDB-related compounds in enhancing reaction selectivity and efficiency in organic synthesis (Singh et al., 1999).

Photodissociation Dynamics

The photodissociation kinetics of bromochlorobenzenes, including compounds related to BDB, have been studied to understand their dissociation dynamics under specific conditions. Such studies are crucial in assessing the stability and reactivity of these compounds under various light-induced conditions, which is essential in fields like photochemistry and environmental science (Karlsson & Davidsson, 2008).

Applications in Spectrophotometry

The derivatives of BDB have been explored as spectrophotometric reagents. For instance, 2-amino-4-chlorobenzenethiol hydrochloride, a related compound, has been used to develop a method for the determination of molybdenum in steel and cast iron, demonstrating the utility of BDB derivatives in analytical chemistry (Kirkbright & Yoe, 1964).

Safety and Hazards

While specific safety and hazard information for 2-Bromo-4-chlorobenzenethiol is not available, compounds of similar structure can cause severe skin burns and eye damage. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/clothing/eye protection/face protection.

Synthesis routes and methods

Procedure details

A solution of 2-bromo-4-chlorobenzene disulfide (3.8 g, 8.5 mmol) in THF (30 mL) was treated with NaBH4 (0.83 g, 22.0 mmol). The mixture was refluxed for a while and treated with MeOH (2 mL); heating was resumed for 0.5 hours. Mixture was cooled to 23° C., acidified with HCl (3N) and extracted with Et2O. The Et2O extracts were dried over MgSO4, filtered, and the filtrate was concentrated in vacuo to afford the title compound which was used without further purification.